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Compound of Interest

Compound Name: VU0463271 quarterhydrate

Cat. No.: B15587180

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
VU0463271 quarterhydrate, a potent and selective antagonist of the neuronal potassium-
chloride cotransporter 2 (KCC2). Accurate preparation of the stock solution is critical for
achieving reliable and reproducible results in downstream biological assays.

Compound Information

VU0463271 is a valuable tool for studying the physiological roles of KCC2 in neuronal function
and for investigating its potential as a therapeutic target. The quarterhydrate form is one of the
commercially available solid forms of this compound.

Property Value Source
Molecular Formula C19H18N40S2.1/4H20 [1]
Molecular Weight 387.00 g/mol [1]
Appearance Light yellow to yellow solid [1]

. . o Potent and selective KCC2
Biological Activity antagonist [11[2][3][4]

IC50 61 nM for KCC2 [11[2]031[4]
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Solubility and Storage

Proper solvent selection and storage conditions are crucial for maintaining the integrity and
activity of VU0463271 quarterhydrate.

Maximum
Solvent . Notes Source
Concentration

Requires sonication
and warming. Use

DMSO 19 mg/mL (49.10 mM)  freshly opened, [1]
anhydrous DMSO as

it is hygroscopic.

DMSO 50 mM - [4]

DMSO 25 mg/mL (65.36 mM)  Requires sonication. [2]
3.83 mg/mL (10.01 Sonication is

DMSO [3]
mM) recommended.

Storage Conditions:

Form Temperature Duration Source
Powder -20°C 3 years [11[3]
Powder +4°C 2 years [1]

In Solvent (-80°C) -80°C 6 months - 2 years [1112]

In Solvent (-20°C) -20°C 1 month - 1 year [1][2]

Experimental Protocols
Materials

» VU0463271 quarterhydrate powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Pipettes and sterile filter tips

Stock Solution Preparation Workflow
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Preparation

Weigh VU0463271
quarterhydrate

Add anhydrous
DMSO

Vortex thoroughly

Sonicate (with warming
if necessary)

Storage

Aliquot into single-use
tubes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing VU0463271 quarterhydrate stock solution.

Detailed Protocol

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15587180?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Equilibrate: Allow the vial of VU0463271 quarterhydrate powder to come to room
temperature before opening to prevent condensation.

» Weigh: On a calibrated analytical balance, carefully weigh the desired amount of the
compound.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve
the desired stock concentration. Refer to the table below for common concentrations.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution. Gentle warming (e.g., in a
37°C water bath) can be used in conjunction with sonication to aid dissolution.[1] Visually
inspect the solution to ensure no particulates are present.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock
solution into smaller, single-use volumes in sterile tubes.[1]

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 month).[1][2]

Stock Solution Calculation Table

The following table provides the required mass of VU0463271 quarterhydrate (MW: 387.00
g/mol ) to prepare stock solutions of various concentrations and volumes.
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Mass of YU0463271

Desired Concentration Volume

quarterhydrate
1mM 1mL 0.387 mg
5 mL 1.935 mg
10 mL 3.870 mg
5 mM 1mL 1.935 mg
5mL 9.675 mg
10 mL 19.350 mg
10 mM 1mL 3.870 mg
5mL 19.350 mg
10 mL 38.700 mg
50 mM 1mL 19.350 mg
5mL 96.750 mg
10 mL 193.500 mg

Note: For preparing working solutions, the DMSO stock solution should be diluted in the
appropriate aqueous buffer. It is important to ensure that the final concentration of DMSO in the
assay medium is low (typically <0.1%) to avoid solvent-induced artifacts.

Signaling Pathway Context

VUO0463271 acts by inhibiting the KCC2 transporter, which is primarily expressed in neurons.
KCC2 plays a crucial role in maintaining the low intracellular chloride concentration necessary
for the hyperpolarizing actions of GABAergic and glycinergic neurotransmission.
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Caption: Inhibition of KCC2 by VU0463271 disrupts chloride homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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